2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone

• IUPAC Name: 2-(1,4-dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C13H24N2OS2/c1-10-7-14(3)8-11(2)15(10)13(16)6-12-9-17-4-5-18-12/h10-12H,4-9H2,1-3H3
• InChI Key: RFGFFKOVVZHFNM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(N1C(=O)CC2CSCCS2)C)C
• Molecular Formula: C13H24N2OS2
• Molecular Weight: 288.5 g/mol

Description

2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone has potential applications in various fields of scientific research. It has been studied for its antifungal, antibacterial, and antiviral properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of 2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone is not fully understood. However, it is believed to exert its antibacterial and antifungal effects by inhibiting the growth of the microorganisms. It may also act as a chelating agent for metal ions, leading to the formation of stable complexes.
Biochemical and Physiological Effects:
2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone has been shown to have low toxicity in vitro. It has been found to be non-cytotoxic to various cell lines and does not induce significant changes in cell morphology or viability. However, its effects on living organisms have not been extensively studied.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone in lab experiments is its ease of synthesis. It can be synthesized under mild conditions and yields the desired product in good yield. However, its limited solubility in water may pose a challenge in some experiments.

Future Directions

There are several future directions for the study of 2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone. One potential area of research is the development of new fluorescent probes based on this compound. Another area of interest is the investigation of its potential use as a metal chelator in various applications. Further studies are also needed to determine its potential use in the treatment of bacterial, fungal, and viral infections.
In conclusion, 2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone is a chemical compound with potential applications in various fields of scientific research. Its ease of synthesis and low toxicity make it a promising candidate for further investigation. Further studies are needed to fully understand its mechanism of action and potential uses in various applications.

Synthesis Methods

The synthesis of 2-(1,4-Dithian-2-yl)-1-(2,4,6-trimethylpiperazin-1-yl)ethanone involves the reaction of 1-(2,4,6-trimethylpiperazin-1-yl)ethanone with 1,4-dithiane-2,5-diol in the presence of a catalyst. The reaction proceeds under mild conditions and yields the desired product in good yield.